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Compound of Interest

Compound Name: 3-(Methylsulfonyl)pyrrolidine

Cat. No.: B1307419 Get Quote

For researchers, scientists, and drug development professionals, this guide offers an objective

comparison of the X-ray crystallographic data of two distinct pyrrolidine sulfonyl derivatives: 1-

[(4-methylbenzene)sulfonyl]pyrrolidine and 4-Hydroxy-1-[(4-nitrophenyl)sulfonyl]pyrrolidine-2-

carboxylic acid. This analysis is supported by experimental data to highlight structural

similarities and differences that can inform drug design and development.

The pyrrolidine ring is a prevalent scaffold in medicinal chemistry, and its substitution with a

sulfonyl group can significantly influence its physicochemical and pharmacological properties.

Understanding the precise three-dimensional arrangement of atoms in these molecules

through X-ray crystallography is paramount for structure-activity relationship (SAR) studies and

rational drug design. This guide provides a detailed comparison of the crystallographic

parameters of two representative compounds.

Quantitative Crystallographic Data
The following table summarizes the key crystallographic data for the two compounds, providing

a basis for their structural comparison.
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Parameter
1-[(4-
methylbenzene)sulfonyl]py
rrolidine

4-Hydroxy-1-[(4-
nitrophenyl)sulfonyl]pyrrol
idine-2-carboxylic acid

CCDC Number 1983920
Not explicitly found, data from

publication

Chemical Formula C₁₁H₁₅NO₂S C₁₁H₁₂N₂O₇S

Formula Weight 225.31 316.29

Crystal System Monoclinic Orthorhombic

Space Group P2₁/c P2₁2₁2₁

a (Å) 11.1739(3) 9.1234(2)

b (Å) 5.8954(2) 11.8978(3)

c (Å) 17.5858(5) 12.0123(3)

α (°) 90 90

β (°) 106.919(1) 90

γ (°) 90 90

Volume (Å³) 1105.74(6) 1303.41(5)

Z 4 4

S-N Bond Length (Å) 1.625(2) 1.628(2)

S=O Bond Lengths (Å) 1.4357(16), 1.4349(16) 1.431(5), 1.427(3)

S-C Bond Length (Å) 1.770(2) 1.774(3)

Experimental Protocols
Synthesis and Crystallization of 4-Hydroxy-1-[(4-nitrophenyl)sulfonyl]pyrrolidine-2-carboxylic

acid[1][2][3][4]

Materials:
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4-hydroxyproline

4-nitrobenzenesulfonyl chloride

Sodium carbonate (Na₂CO₃)

20% Hydrochloric acid (HCl)

Water

Methanol

Synthesis:

A solution of 4-hydroxyproline (5 mmol) in water (15 mL) was prepared.

Sodium carbonate (5 mmol) was added to the solution with continuous stirring until fully

dissolved.[1]

The resulting solution was cooled to -5 °C.[1]

4-nitrobenzenesulfonyl chloride (5 mmol) was added portion-wise over a period of one hour.

[1]

The reaction mixture was stirred at room temperature for an additional four hours.[1]

The mixture was then acidified to a pH of 2 using 20% HCl, which resulted in the

precipitation of the product.[1]

The white precipitate was collected by filtration, washed with water, and air-dried.[1]

Crystallization: Single crystals suitable for X-ray diffraction were obtained by dissolving the

synthesized compound in methanol and allowing for slow evaporation of the solvent at room

temperature.[3]

X-ray Data Collection: X-ray diffraction data for the single crystal were collected on an XtaLAB

Synergy, Dualflex, Pilatus 200K diffractometer using CuKα radiation at a temperature of

105.4(7) K.[3]
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Synthesis and Crystallization of 1-[(4-methylbenzene)sulfonyl]pyrrolidine[5]

The synthesis of this compound was previously reported by Ohwada, et al. (1998). Single

crystals for X-ray diffraction were obtained, and the data was collected, though specific details

of the crystallization process are not provided in the referenced crystallographic report.[5]

Visualizations
The following diagrams illustrate the general workflow of X-ray crystallography and a

comparison of the molecular structures of the two pyrrolidine derivatives.
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Caption: General workflow of X-ray crystallography.
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1-[(4-methylbenzene)sulfonyl]pyrrolidine

4-Hydroxy-1-[(4-nitrophenyl)sulfonyl]pyrrolidine-2-carboxylic acid
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Caption: Comparison of the two pyrrolidine sulfonyl derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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